Cas no 1354009-21-4 (2-{[(3R)-1-methylpiperidin-3-yl]oxy}acetic acid)

2-{[(3R)-1-methylpiperidin-3-yl]oxy}acetic acid is a chiral carboxylic acid derivative featuring a piperidine scaffold with a methyl substitution at the nitrogen and an ether-linked acetic acid moiety. Its stereospecific (R)-configuration at the 3-position of the piperidine ring enhances its potential as a building block in asymmetric synthesis or pharmaceutical applications. The compound’s structural rigidity and functional group diversity make it suitable for derivatization in medicinal chemistry, particularly in designing bioactive molecules with improved selectivity. Its stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in research and development. The product is typically characterized by high purity, ensuring reproducibility in experimental applications.
2-{[(3R)-1-methylpiperidin-3-yl]oxy}acetic acid structure
1354009-21-4 structure
Product Name:2-{[(3R)-1-methylpiperidin-3-yl]oxy}acetic acid
CAS No:1354009-21-4
MF:C8H15NO3
MW:173.209602594376
CID:2154926
Update Time:2025-10-29

2-{[(3R)-1-methylpiperidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

    • ((R)-1-methyl-piperidin-3-yloxy)-acetic acid
    • (R)-2-((1-Methylpiperidin-3-yl)oxy)acetic acid
    • AM96222
    • ((R)-1-methylpiperidin-3-yloxy)acetic acid
    • 2-{[(3R)-1-methylpiperidin-3-yl]oxy}acetic acid
    • Inchi: 1S/C8H15NO3/c1-9-4-2-3-7(5-9)12-6-8(10)11/h7H,2-6H2,1H3,(H,10,11)/t7-/m1/s1
    • InChI Key: MAYLSTDSVPBFHK-SSDOTTSWSA-N
    • SMILES: O(CC(=O)O)[C@H]1CN(C)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Topological Polar Surface Area: 49.8

2-{[(3R)-1-methylpiperidin-3-yl]oxy}acetic acid Pricemore >>

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